(6-Oxa-7-azabicyclo[3.2.2]non-8-en-7-yl)(phenyl)methanone

• CAS No.: 95687-88-0
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol
• IUPAC Name: 6-oxa-7-azabicyclo[3.2.2]non-8-en-7-yl(phenyl)methanone
• InChI: InChI=1S/C14H15NO2/c16-14(11-5-2-1-3-6-11)15-12-7-4-8-13(17-15)10-9-12/h1-3,5-6,9-10,12-13H,4,7-8H2
• InChI Key: SHDHNGHGIBJBTH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C=CC(C1)ON2C(=O)C3=CC=CC=C3

Description

(6-Oxa-7-azabicyclo[322]non-8-en-7-yl)(phenyl)methanone is a complex organic compound characterized by its unique bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (6-Oxa-7-azabicyclo[3.2.2]non-8-en-7-yl)(phenyl)methanone typically involves the formation of the bicyclic core followed by the introduction of the phenylmethanone group. One common method involves the cyclization of appropriate precursors under controlled conditions, often using catalysts to facilitate the reaction. The reaction conditions may include specific temperatures, solvents, and pH levels to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and safety in the final product.

Chemical Reactions Analysis

Types of Reactions

(6-Oxa-7-azabicyclo[3.2.2]non-8-en-7-yl)(phenyl)methanone can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The conditions for these reactions vary depending on the desired outcome but typically involve controlled temperatures, pressures, and the use of solvents to facilitate the reaction.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

(6-Oxa-7-azabicyclo[3.2.2]non-8-en-7-yl)(phenyl)methanone has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and mechanisms.

Industry: Used in the development of new materials and chemical processes, contributing to advancements in various industrial applications.

Mechanism of Action

The mechanism of action of (6-Oxa-7-azabicyclo[3.2.2]non-8-en-7-yl)(phenyl)methanone involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved can include signal transduction, gene expression, and metabolic processes .

Comparison with Similar Compounds

Similar Compounds

2-Azabicyclo[3.2.1]octane: Another bicyclic compound with similar structural features but different functional groups and reactivity.

8-Azabicyclo[3.2.1]octane: Known for its biological activity and used in the synthesis of tropane alkaloids.

Uniqueness

(6-Oxa-7-azabicyclo[32

This detailed overview provides a comprehensive understanding of (6-Oxa-7-azabicyclo[322]non-8-en-7-yl)(phenyl)methanone, highlighting its significance in various scientific fields